N-(3-fluoro-4-methylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-14-5-3-6-16(11-14)13-24-10-4-7-18(21(24)26)20(25)23-17-9-8-15(2)19(22)12-17/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: ZKPAXXULGWIDRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC(=C(C=C3)C)F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O2 and its molecular weight is 350.393. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. These compounds, including analogues with complete tumor stasis in certain carcinoma models following oral administration, have advanced into clinical trials due to their efficacy and safety profiles (Schroeder et al., 2009).

Polymer Science Applications

Research has led to the synthesis of new diphenylfluorene-based aromatic polyamides derived from compounds such as 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene. These polyamides are notable for their solubility in organic solvents, high glass transition temperatures, and excellent thermal stability, making them suitable for advanced material applications (Hsiao et al., 1999).

Analytical Chemistry Applications

The differentiation of structural isomers is critical in forensic analysis. A novel method using electron ionization-triple quadrupole mass spectrometry has been developed to differentiate halogen positional isomers of cannabimimetic compounds, highlighting the importance of analytical techniques in identifying precise molecular structures (Murakami et al., 2016).

Antimicrobial Research

N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives have been synthesized and evaluated for antimicrobial activities, demonstrating the potential of fluoro-substituted compounds in developing new antimicrobial agents. Some derivatives showed promising antibacterial and antifungal activities, highlighting the role of halogenation in enhancing biological activity (Ahsan et al., 2016).